Cas no 10411-44-6 (Eicosanoic acid,14-oxo-, methyl ester)

• Product Name: Eicosanoic acid,14-oxo-, methyl ester
• CAS No: 10411-44-6
• MF: C₂₁H₄₀O₃
• MW: 340.540507316589
• CID: 210407
• PubChem ID: 292508
• Update Time: 2025-04-19

Eicosanoic acid,14-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid,14-oxo-, methyl ester
• methyl 14-oxoicosanoate
• AC1L6I5C
• AC1Q5H8C
• AG-D-15912
• AR-1J4300
• CTK4A2710
• Methyl-14-ketoeicosanoat
• NSC158318
• methyl 14-ketoeicosanoate
• 10411-44-6
• SCHEMBL20637044
• NSC-158318
• DTXSID90303431

• Inchi： 1S/C21H40O3/c1-3-4-5-14-17-20(22)18-15-12-10-8-6-7-9-11-13-16-19-21(23)24-2/h3-19H2,1-2H3
• InChI Key： ZNMCAAXUXSFINQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)CCCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 340.2979
• Monoisotopic Mass: 340.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.906
• Boiling Point: 423.1°Cat760mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.45
• PSA: 43.37
• LogP: 6.38010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters